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Compound of Interest

Compound Name: CCG215022

Cat. No.: B606539 Get Quote

For immediate guidance, it is critical to note that a specific Safety Data Sheet (SDS) containing

explicit disposal instructions for CCG215022 was not publicly available at the time of this

writing. Therefore, the following procedures are based on general best practices for the

disposal of potent, non-hazardous research chemicals. All personnel handling this compound

must consult with their institution's Environmental Health and Safety (EHS) department to

ensure full compliance with local, state, and federal regulations.

Researchers, scientists, and drug development professionals must prioritize safety and

environmental responsibility when managing the waste of investigational compounds like

CCG215022. Adherence to established protocols is paramount to protecting both laboratory

personnel and the surrounding ecosystem.

Summary of Key Chemical and Physical Properties
A thorough understanding of a compound's properties is the first step toward safe handling and

disposal. The following table summarizes the available data for CCG215022.
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Property Value

Molecular Formula C₂₆H₂₂FN₇O₃

Molecular Weight 499.5 g/mol

Appearance Crystalline solid

Solubility

Soluble in DMSO and dimethylformamide

(approx. 1 mg/ml). Sparingly soluble in aqueous

buffers.

Storage Store at -20°C for long-term stability (≥4 years).

General Disposal Protocol for CCG215022
The following step-by-step guide outlines a safe and compliant general procedure for the

disposal of CCG215022 and its associated waste.

Step 1: Waste Identification and Segregation

Unused Product: If possible, unused and unexpired CCG215022 should be offered to other

researchers within your institution to minimize waste.

Contaminated Labware: All labware, including vials, pipette tips, and gloves, that has come

into contact with CCG215022 should be considered chemically contaminated.

Solutions: Aqueous and solvent-based solutions containing CCG215022 must be collected

for disposal. Do not dispose of these solutions down the drain.[1]

Segregation: Keep CCG215022 waste separate from other chemical waste streams to avoid

accidental reactions. Incompatible wastes should never be mixed.[2][3]

Step 2: Waste Collection and Labeling

Containers: Use only approved, compatible, and properly sealed containers for waste

collection.[2] Ensure containers are clearly labeled as "Hazardous Waste" and include the

full chemical name ("CCG215022") and any known hazards.
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Labeling: All waste containers must be accurately labeled with their contents to ensure

proper handling and disposal.[4]

Step 3: Storage of Chemical Waste

Designated Area: Store all chemical waste in a designated and secure Satellite Accumulation

Area within the laboratory.[1][2]

Container Integrity: Regularly inspect waste containers for any signs of leakage or

degradation. Ensure that all containers are kept tightly closed except when adding waste.[2]

Step 4: Arranging for Disposal

Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department

to schedule a pickup for your chemical waste.[1] They are responsible for ensuring that the

waste is disposed of in a manner that complies with all relevant regulations.

Documentation: Maintain accurate records of the waste generated and its disposal, in

accordance with your institution's policies.

Step 5: Decontamination of Empty Containers

Triple Rinsing: Empty containers of CCG215022 should be triple-rinsed with a suitable

solvent. The rinsate must be collected and disposed of as hazardous waste.[3][5]

Disposal of Cleaned Containers: Once properly decontaminated, the empty containers can

typically be disposed of as regular laboratory glass or plastic waste. Be sure to remove or

deface the original label.[5]

Experimental Protocols Referenced
The disposal procedures outlined above are based on established guidelines for laboratory

safety and hazardous waste management from sources such as:

University of Pennsylvania, Environmental Health & Radiation Safety's "Laboratory Chemical

Waste Management Guidelines"[1]

Indiana University, Environmental Health and Safety's "Waste Management Guide"[6]
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Central Washington University's "Laboratory Hazardous Waste Disposal Guidelines"[2]

The National Research Council's "Prudent Practices in the Laboratory: Handling and

Management of Chemical Hazards"[5]

These resources provide comprehensive information on the safe handling and disposal of

laboratory chemicals, emphasizing waste minimization, proper segregation, and regulatory

compliance.

Visualizing the Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of a research

chemical like CCG215022, emphasizing the importance of institutional oversight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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